Cas no 623565-23-1 (5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde)
623565-23-1 structure
Product Name:5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde
CAS No:623565-23-1
MF:C9H12N2O
MW:164.204381942749
CID:1115007
PubChem ID:21941447
Update Time:2025-04-20
5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
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- 5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde
- SCHEMBL3546246
- 5,5-Dimethyl-5,6-dihydro-4H-pyrrolo[1.2-b]pyrazole-2-carbaldehyde
- 5,5-Dimethyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde
- 623565-23-1
- NRUNMQZDNPWLDF-UHFFFAOYSA-N
-
- Inchi: 1S/C9H12N2O/c1-9(2)4-8-3-7(5-12)10-11(8)6-9/h3,5H,4,6H2,1-2H3
- InChI Key: NRUNMQZDNPWLDF-UHFFFAOYSA-N
- SMILES: O=CC1C=C2CC(C)(C)CN2N=1
Computed Properties
- Exact Mass: 164.09506
- Monoisotopic Mass: 164.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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